Cas no 845866-51-5 (1-[4-(2-bromo-4-fluorophenoxy)phenyl]ethanone)

• Product Name: 1-[4-(2-bromo-4-fluorophenoxy)phenyl]ethanone
• CAS No: 845866-51-5
• MF: C₁₄H₁₀BrFO₂
• MW: 309.130406856537
• CID: 1824646
• PubChem ID: 2756995
• Update Time: 2025-06-09

1-[4-(2-bromo-4-fluorophenoxy)phenyl]ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[4-(2-bromo-4-fluorophenoxy)phenyl]ethanone
• 4'-(2-Bromo-4-fluorophenoxy)acetophenone
• AC1MBUUB
• CTK7B8525
• AG-A-63107
• KB-186241
• 1-[4-(2-bromo-4-fluorophenoxy)phenyl]ethan-1-one
• AKOS000219955
• 1-(4-(2-bromo-4-fluorophenoxy)phenyl)ethanone
• 1-(4-(2-bromo-4-fluorophenoxy)phenyl)ethan-1-one
• SCHEMBL22158823
• DTXSID80373683
• 845866-51-5

• MDL： MFCD06411656
• Inchi： 1S/C14H10BrFO2/c1-9(17)10-2-5-12(6-3-10)18-14-7-4-11(16)8-13(14)15/h2-8H,1H3
• InChI Key： DYMTWGSDROBNOQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1OC1C=CC(C(C)=O)=CC=1)F

Computed Properties

• Exact Mass: 307.98500
• Monoisotopic Mass: 307.98482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Melting Point: 72-73.5°C
• PSA: 26.30000
• LogP: 4.58310

Additional information on 1-[4-(2-bromo-4-fluorophenoxy)phenyl]ethanone

1-[4-(2-Bromo-4-Fluorophenoxy)Phenyl]Ethanone: A Comprehensive Overview

In the realm of organic chemistry, the compound 1-[4-(2-bromo-4-fluorophenoxy)phenyl]ethanone (CAS No: 845866-51-5) stands as a significant molecule with diverse applications and intriguing chemical properties. This compound, characterized by its unique structure and functional groups, has garnered attention in both academic and industrial research due to its potential in drug discovery, material science, and synthetic chemistry.

The molecular structure of 1-[4-(2-bromo-4-fluorophenoxy)phenyl]ethanone is defined by a phenyl ring substituted with a phenoxy group at the para position. The phenoxy group itself is further substituted with a bromine atom at the ortho position and a fluorine atom at the para position relative to the oxygen atom. This substitution pattern introduces electronic effects that influence the compound's reactivity and stability. The presence of both bromine and fluorine atoms imparts unique electronic properties, making this compound a valuable substrate for various chemical transformations.

Recent studies have highlighted the role of 1-[4-(2-bromo-4-fluorophenoxy)phenyl]ethanone in medicinal chemistry, particularly in the development of bioactive compounds. Researchers have explored its potential as a lead molecule for designing drugs targeting specific biological pathways. For instance, its ability to act as a kinase inhibitor has been investigated, showcasing its potential in anticancer drug development.

Moreover, the compound's stability under various reaction conditions has made it an attractive candidate for Suzuki-Miyaura coupling reactions. This reaction is pivotal in constructing biaryl compounds, which are widely used in pharmaceuticals and agrochemicals. The bromine atom in the phenoxy group serves as an excellent leaving group, facilitating cross-coupling reactions with arylboronic acids to yield diverse biaryl structures.

In terms of synthesis, 1-[4-(2-bromo-4-fluorophenoxy)phenyl]ethanone can be prepared through a variety of methods, including nucleophilic aromatic substitution and Friedel-Crafts acylation. These methods leverage the directing effects of substituents on aromatic rings to achieve high yields and selectivity. Recent advancements in catalytic systems have further optimized these synthesis routes, enhancing their efficiency and scalability.

The spectroscopic properties of this compound have also been extensively studied. Techniques such as UV-Vis spectroscopy and NMR analysis have provided insights into its electronic transitions and molecular conformation. These studies are crucial for understanding its behavior in different environments and for applications in sensors or optoelectronic devices.

From an environmental perspective, understanding the degradation pathways of 1-[4-(2-bromo-4-fluorophenoxy)phenyl]ethanone is essential for assessing its ecological impact. Research indicates that under specific conditions, such as photolysis or microbial degradation, this compound can undergo transformations that reduce its persistence in the environment.

In conclusion, 1-[4-(2-bromo-4-fluorophenoxy)phenyl]ethanone (CAS No: 845866-51-5) is a versatile compound with significant potential across multiple fields of chemistry. Its unique structure, reactivity, and stability make it a valuable tool for researchers seeking to develop novel materials and therapeutic agents. As ongoing studies continue to uncover new applications and mechanisms involving this compound, its role in advancing chemical science is expected to grow further.